![molecular formula C17H16N2O2S B405440 3-[(1-Benzyl-1H-benzimidazol-2-yl)thio]-propanoic acid CAS No. 303132-83-4](/img/structure/B405440.png)
3-[(1-Benzyl-1H-benzimidazol-2-yl)thio]-propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-[(1-Benzyl-1H-benzimidazol-2-yl)thio]-propanoic acid” is a compound that contains a benzimidazole moiety. Benzimidazole is an important heterocyclic motif and one of the most widely investigated scaffolds by synthetic chemists due to its medicinal importance . The benzimidazole scaffold acts as an important class of heterocyclic compounds with a wide range of biological properties .
Scientific Research Applications
Synthetic Approaches and Chemical Properties
Benzimidazole derivatives, including compounds similar to "3-[(1-Benzyl-1H-benzimidazol-2-yl)thio]-propanoic acid," are synthesized through various chemical reactions, offering a wide spectrum of biological and chemical properties. These compounds are often synthesized by condensing o-phenylenediamines with different electrophilic reagents, leading to a range of structures including benzimidazoles, quinoxalines, and benzodiazepines (Ibrahim, 2011). The versatility in their synthesis allows for the exploration of various biological applications and the development of compounds with potential therapeutic benefits.
Biological Applications
Benzimidazole derivatives exhibit a wide array of biological activities, making them pivotal in the development of new therapeutic agents. They have shown promise in areas such as antimicrobial, antiviral, anticancer, and anti-inflammatory applications. For instance, certain benzimidazole derivatives have been explored for their anticancer potential, indicating the structural diversity of these compounds contributes significantly to their pharmacological activities (Babbar, Swikriti, & Arora, 2020). The exploration of benzimidazole derivatives underscores the importance of structural modification in enhancing biological efficacy and developing new therapeutic agents.
Pharmacological Significance
The pharmacological significance of benzimidazole derivatives extends to their application as antifungal and anthelmintic agents, highlighting their role in addressing a range of parasitic infections. The mechanism of action for benzimidazole fungicides, for instance, involves the inhibition of microtubule assembly, showcasing the molecular basis of their biological activity (Davidse, 1986). Such insights are instrumental in the development of benzimidazole-based compounds for various therapeutic purposes.
properties
IUPAC Name |
3-(1-benzylbenzimidazol-2-yl)sulfanylpropanoic acid |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2O2S/c20-16(21)10-11-22-17-18-14-8-4-5-9-15(14)19(17)12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,20,21) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDUOYLNQWQXCTM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CN2C3=CC=CC=C3N=C2SCCC(=O)O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901331269 |
Source
|
Record name | 3-(1-benzylbenzimidazol-2-yl)sulfanylpropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901331269 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
312.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
43.7 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID47204452 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
CAS RN |
303132-83-4 |
Source
|
Record name | 3-(1-benzylbenzimidazol-2-yl)sulfanylpropanoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901331269 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.